Cas no 113393-62-7 (Gibbane-1,10-dicarboxylicacid, 4a,5-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,4bb,5b,10b)- (9CI))

• Product Name: Gibbane-1,10-dicarboxylicacid, 4a,5-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,4bb,5b,10b)- (9CI)
• CAS No: 113393-62-7
• MF: C₁₉H₂₄O₅
• MW: 332.390866279602
• CID: 232660
• Update Time: 2024-03-01

Gibbane-1,10-dicarboxylicacid, 4a,5-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,4bb,5b,10b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Gibbane-1,10-dicarboxylicacid, 4a,5-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,4aa,4bb,5b,10b)- (9CI)
• 11b-Hydroxy-GA9
• 11b-Hydroxygibberellin A9
• 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene,gibbane-1,10-dicarboxylic acid deriv.
• GA84
• Gibberellin A84
• Gibbane-1,10-dicarboxylic acid, 4a,5-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1α,4aα,4bβ,5β,10β)- (9CI)

• Inchi： 1S/C19H24O5/c1-9-7-18-8-10(9)6-11(20)13(18)19-5-3-4-17(2,16(23)24-19)14(19)12(18)15(21)22/h10-14,20H,1,3-8H2,2H3,(H,21,22)
• InChI Key： QFNOXIVRVOZOPN-UHFFFAOYSA-N
• SMILES： CC12C3C(C45CC(=C)C(CC(C4C3(OC1=O)CCC2)O)C5)C(=O)O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• XLogP3: 1.487

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 569.0±50.0 °C(Predicted)
• PSA: 52.54
• pka: 4.21±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Gibberellins